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Compound of Interest

Compound Name: 1-Methoxyquinolin-2(1H)-one
Cat. No.: B15206177
Get Quote
\ J

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Methoxyquinolin-2(1H)-one in a laboratory setting. It is intended
for researchers, scientists, and professionals in drug development.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Methoxyquinolin-2(1H)-one is a hazardous substance that requires strict safety measures.
The following table summarizes its primary hazards and the required personal protective
equipment.
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Required Personal
Hazard Classification GHS Hazard Statements Protective Equipment
(PPE)

Chemical-resistant gloves

Acute Toxicity, Oral (Category o (e.g., Nitrile), Flame-retardant
H301: Toxic if swallowed
3) lab coat, Splash goggles, Face
shield[1][2][3]
) o H317: May cause an allergic Chemical-resistant gloves
Skin Sensitization (Category 1) ) ] o
skin reaction (e.g., Nitrile), Lab coat[1][3]
Serious Eye Damage H318: Causes serious eye Chemical splash goggles,
(Category 1) damage Face shield[2]
Reproductive Toxicity H360: May damage fertility or Chemical-resistant gloves, Lab
(Category 1B) the unborn child coat
Hazardous to the Aquatic H410: Very toxic to aquatic life N/A (Focus on containment
Environment with long lasting effects and proper disposal)

Note: Always consult the specific Safety Data Sheet (SDS) for the most detailed and up-to-date
information.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical to minimize exposure and ensure safety.
o Preparation and Engineering Controls:

o Work exclusively in a well-ventilated chemical fume hood.

o Ensure that an eyewash station and safety shower are readily accessible.[4]

o Decontaminate the work area before and after handling the compound.
e Donning Personal Protective Equipment (PPE):

o Wear a flame-retardant lab coat over personal clothing.[2]
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o Put on chemical splash goggles and a face shield.[2]
o Wear two pairs of chemical-resistant nitrile gloves.[1]

o Ensure shoes fully cover the feet.[2]

e Handling and Use:

[¢]

Avoid the formation of dust and aerosols.[5]

[e]

Do not eat, drink, or smoke in the handling area.

[e]

Use spark-proof tools and equipment.

o

Keep containers tightly closed when not in use.
o Decontamination and Doffing PPE:
o Wipe down all surfaces and equipment with an appropriate decontaminating agent.

o Remove PPE in the reverse order it was put on, avoiding contact with the contaminated
outer surfaces.

o Wash hands and face thoroughly with soap and water after handling.

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://www.lookchem.com/sds102719-91-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15206177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Waste Type Disposal Procedure
Collect all solid waste, including contaminated
Solid Waste gloves, wipes, and containers, in a designated,
labeled hazardous waste container.
Collect all liquid waste containing 1-
o Methoxyquinolin-2(1H)-one in a designated,
Liquid Waste

labeled hazardous waste container. Do not pour

down the drain.

Empty Containers

Triple rinse empty containers with a suitable
solvent. The rinsate should be collected as
hazardous liquid waste. Deface the label before
disposing of the container as regular waste, or
as directed by your institution's EHS

department.

Note: All waste must be disposed of in accordance with local, state, and federal regulations.
Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Experimental Workflow for Handling 1-
Methoxyquinolin-2(1H)-one
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Caption: Workflow for Safe Handling of 1-Methoxyquinolin-2(1H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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